2-Octanol
2-Octanol
2-Octanol, also known as 2-hydroxyoctane or 2-octyl alcohol, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, 2-octanol is considered to be a fatty alcohol lipid molecule. 2-Octanol exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 2-Octanol has been primarily detected in urine. Within the cell, 2-octanol is primarily located in the cytoplasm. 2-Octanol is an earthy, fat, and fresh tasting compound that can be found in common buckwheat, corn, and ginger. This makes 2-octanol a potential biomarker for the consumption of these food products.
Octan-2-ol is an octanol carrying the hydroxy group at position 2. It has a role as a volatile oil component and a plant metabolite. It is an octanol and a secondary alcohol.
Octan-2-ol is an octanol carrying the hydroxy group at position 2. It has a role as a volatile oil component and a plant metabolite. It is an octanol and a secondary alcohol.
Brand Name:
Vulcanchem
CAS No.:
123-96-6
VCID:
VC0043104
InChI:
InChI=1S/C8H18O/c1-3-4-5-6-7-8(2)9/h8-9H,3-7H2,1-2H3
SMILES:
CCCCCCC(C)O
Molecular Formula:
CH3(CH2)5CH(OH)CH3
C8H18O
C8H18O
C8H18O
C8H18O
Molecular Weight:
130.23 g/mol
2-Octanol
CAS No.: 123-96-6
Reference Standards
VCID: VC0043104
Molecular Formula: CH3(CH2)5CH(OH)CH3
C8H18O
C8H18O
Molecular Weight: 130.23 g/mol
CAS No. | 123-96-6 |
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Product Name | 2-Octanol |
Molecular Formula | CH3(CH2)5CH(OH)CH3 C8H18O C8H18O |
Molecular Weight | 130.23 g/mol |
IUPAC Name | octan-2-ol |
Standard InChI | InChI=1S/C8H18O/c1-3-4-5-6-7-8(2)9/h8-9H,3-7H2,1-2H3 |
Standard InChIKey | SJWFXCIHNDVPSH-UHFFFAOYSA-N |
Impurities | THE CONTENT OF METHYL HEXYL KETONE RANGES FROM 2% MAX IN THE CHEM GRADE TO 14% MAX IN THE SOLVENT GRADE. |
SMILES | CCCCCCC(C)O |
Canonical SMILES | CCCCCCC(C)O |
Boiling Point | 179.25 °C 179 °C 178.5 °C |
Colorform | Liquid Colorless liquid |
Density | 0.8193 g/cu cm at 20 °C Relative density (water = 1): 0.82 0.817-0.820 (20°) |
Flash Point | 76 °C |
Melting Point | 3.5 °C -15.5 °C -31.6 °C -38.6°C -38.6 °C |
Physical Description | Liquid liquid COLOURLESS OILY LIQUID WITH CHARACTERISTIC ODOUR. colourless, oily liquid |
Description | 2-Octanol, also known as 2-hydroxyoctane or 2-octyl alcohol, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, 2-octanol is considered to be a fatty alcohol lipid molecule. 2-Octanol exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 2-Octanol has been primarily detected in urine. Within the cell, 2-octanol is primarily located in the cytoplasm. 2-Octanol is an earthy, fat, and fresh tasting compound that can be found in common buckwheat, corn, and ginger. This makes 2-octanol a potential biomarker for the consumption of these food products. Octan-2-ol is an octanol carrying the hydroxy group at position 2. It has a role as a volatile oil component and a plant metabolite. It is an octanol and a secondary alcohol. |
Shelf Life | Chemical stability: Stable under recommended storage conditions. |
Solubility | 0.01 M 1.12 mg/mL at 25 °C In water, 1120 mg/L at 25 C Soluble in ethanol, ethyl ether, acetic acetone MISCIBLE WITH AROMATIC AND ALIPHATIC HYDROCARBONS SOL IN MOST COMMON ORGANIC SOLVENTS 1.2 mg/mL at 25 °C Solubility in water, ml/100ml: 0.096 (none) soluble in most common organic solvents |
Synonyms | (±)-2-Octanol; 1-Methyl-1-heptanol; 1-Methylheptanol; 1-Methylheptyl Alcohol; 2-Hydroxy-n-octane; 2-Hydroxyoctane; 2-Octyl Alcohol; Capryl Alcohol; DL-2-Octanol; Hexylmethylcarbinol; Methylhexylcarbinol; NSC 14759; dl-Methylhexylcarbinol; n-Octan-2-o |
Vapor Density | 4.5 (Air = 1) Relative vapor density (air = 1): 4.5 |
Vapor Pressure | 0.24 mmHg 2.42X10-1 mm Hg at 25 °C Vapor pressure, Pa at 25 °C: 32 |
PubChem Compound | 20083 |
Last Modified | Nov 11 2021 |
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